Cas no 1806206-88-1 (2-Amino-6-(aminomethyl)-4-nitro-3-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-6-(aminomethyl)-4-nitro-3-(trifluoromethoxy)pyridine
• CAS No: 1806206-88-1
• MF: C₇H₇F₃N₄O₃
• MW: 252.150691270828
• CID: 4930673
• Update Time: 2025-10-20

2-Amino-6-(aminomethyl)-4-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(aminomethyl)-4-nitro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7F3N4O3/c8-7(9,10)17-5-4(14(15)16)1-3(2-11)13-6(5)12/h1H,2,11H2,(H2,12,13)
• InChI Key： XIZLIAZXEBPFCQ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(N)N=C(CN)C=C1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• XLogP3: 0.4
• Topological Polar Surface Area: 120

Additional information on 2-Amino-6-(aminomethyl)-4-nitro-3-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-Amino-6-(aminomethyl)-4-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1806206-88-1)

The compound 2-Amino-6-(aminomethyl)-4-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1806206-88-1) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an aminomethyl group, a nitro substituent, and a trifluoromethoxy moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for nitro-substituted pyridines has surged due to their role in creating high-value intermediates for APIs (Active Pharmaceutical Ingredients). The presence of the trifluoromethoxy group in this compound enhances its lipophilicity, a property highly sought after in modern medicinal chemistry to improve drug bioavailability. This aligns with the growing trend of optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties in drug candidates, a hot topic in pharmaceutical forums and AI-driven research platforms.

From a synthetic chemistry perspective, CAS No. 1806206-88-1 offers intriguing reactivity patterns. The amino and aminomethyl groups provide handles for further functionalization, enabling the construction of diverse heterocyclic scaffolds. Such flexibility is critical for fragment-based drug design (FBDD), a strategy frequently discussed in computational chemistry circles. Notably, this compound’s nitro group can be selectively reduced to an amine, opening pathways to novel analogs—a technique often highlighted in green chemistry webinars.

Beyond pharmaceuticals, 2-Amino-6-(aminomethyl)-4-nitro-3-(trifluoromethoxy)pyridine has potential applications in material science. Its electron-withdrawing trifluoromethoxy substituent could contribute to the development of organic semiconductors or liquid crystals, areas gaining traction in renewable energy discussions. Researchers on platforms like ResearchGate frequently inquire about such multifunctional building blocks, reflecting broader interest in multi-disciplinary chemical applications.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry—techniques central to quality control in fine chemical production. Recent SEO data shows rising searches for "HPLC methods for nitro-pyridines," underscoring the need for detailed technical profiles like this one. Proper storage recommendations (e.g., inert atmosphere, low temperature) are also frequently queried, emphasizing the compound’s sensitivity to light and moisture.

In conclusion, CAS No. 1806206-88-1 represents a compelling case study in modern heterocyclic chemistry. Its structural features address multiple contemporary challenges: from drug-likeness optimization to sustainable synthesis. As AI-assisted molecular design grows, compounds with such polyfunctional architectures will likely remain at the forefront of innovation, making this an essential reference for chemists across academia and industry.